5,5-Dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one
Description
Scientific Research Applications
Green Synthesis and In-vitro Studies
The compound has been synthesized using a greener, solvent-free method , which is considered environmentally friendly . The synthesized cyclohexenone compounds have been studied in-vitro, revealing a good number of H-bond interactions .
In-silico Studies
In-silico studies of the compound have shown that it has notable interaction scores. For instance, one derivative, DMPC-4, has four H-bond interactions and two hydrophobic interactions with an interaction score of -7.5 kJ/mol .
Pharmacological Interest
Morpholine derivatives, including structures similar to this compound, exhibit a broad spectrum of pharmacological activities . These derivatives have been explored for their potential in various therapeutic areas, showcasing the importance of morpholine as a moiety in drug design and synthesis.
Catalytic Oxidation of Cyclohexene
The compound is structurally related to cyclohexene, which is of significant interest in the field of chemical industry for the catalytic oxidation . This research underscores the importance of developing selective catalytic processes for the synthesis of valuable intermediates from cyclohexene.
Photocatalytic Degradation of Pollutants
Morpholine and related compounds are involved in the photocatalytic degradation of aromatic and alicyclic pollutants. This offers insights into environmental applications and the potential for effective water treatment solutions.
Synthesis and Properties of Chiral Oxazinoindoles
Chiral oxazinoindoles, compounds with structural elements similar to this compound, have garnered attention for their bioactive properties . Research into the enantioselective synthesis of these scaffolds, including their antidepressant, anti-inflammatory, and antitumor activities, underscores the versatility and potential of these compounds in medicinal chemistry.
properties
IUPAC Name |
5,5-dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O/c1-18(2)13-16(12-17(21)14-18)20-10-8-19(9-11-20)15-6-4-3-5-7-15/h3-7,12H,8-11,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJDZMCJYXPLRJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=CC(=O)C1)N2CCN(CC2)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,5-Dimethyl-3-(4-phenylpiperazin-1-yl)cyclohex-2-en-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-acetamido-N-(3-(2-methylthiazol-4-yl)phenyl)pyrazolo[1,5-a]pyridine-3-carboxamide](/img/structure/B2623044.png)
![3-[[1-(1,4-Dioxan-2-ylmethyl)piperidin-4-yl]methyl]-2-methylquinazolin-4-one](/img/structure/B2623045.png)
![6-(3,5-Dimethylpyrazol-1-yl)-2-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]pyridazin-3-one](/img/structure/B2623052.png)
![8-(4-ethoxyphenyl)-1,6,7-trimethyl-3-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2623053.png)
